11-Hydroxyrankinidine

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C20H24N2O4/c1-3-11-9-21-16-8-20(18-7-13(11)14(16)10-26-18)15-5-4-12(23)6-17(15)22(25-2)19(20)24/h3-6,13-14,16,18,21,23H,7-10H2,1-2H3
• InChIKey: FALAMCOLIJTCTR-UHFFFAOYSA-N

11-Hydroxyrankinidine Chemical Identity and Sourcing

11-Hydroxyrankinidine (CAS 122590-03-8, molecular formula C₂₀H₂₄N₂O₄, MW 356.42 g/mol) is a humantenine-type monoterpenoid indole alkaloid first isolated and structurally characterized from the whole plant of Gelsemium elegans Benth. (Loganiaceae) in 1989 [1]. It belongs to the tetracyclic gelsemium alkaloid skeleton class, characterized by a cage-like hydroaromatic residue [2]. Structurally, it is the 11-hydroxylated derivative of rankinidine, distinguishing it within the humantenine-type subgroup that also includes humantenine, 11-hydroxyhumantenine, and 11-methoxyhumantenine [1]. The compound is commercially available from multiple specialty natural product suppliers for research purposes, typically at milligram scale with analytical purity certification.

Compound Class Humantenine-type monoterpenoid indole alkaloid

Key Feature C-11 hydroxyl pharmacophore (OH vs H on rankinidine)

Workflow Fit Structural SAR, computational docking, and target deconvolution studies

Supply Format Research-use-only, milligram scale, analytical certificate

• [1] Lin LZ, Cordell GA, Ni CZ, Clardy J. New humantenine-type alkaloids from Gelsemium elegans. J Nat Prod. 1989 May-Jun;52(3):588-594. doi:10.1021/np50063a019. PMID: 2778451. View Source
• [2] NP-MRD. NP-Card for 11-Hydroxyrankinidine (NP0138022). Natural Products Magnetic Resonance Database. View Source

11-Hydroxyrankinidine: Why Analogs Cannot Substitute

The humantenine-type alkaloid family from Gelsemium elegans exhibits subtle but functionally significant structural variations at the C-11, N-4, and C-20 positions that directly impact target engagement profiles and metabolic fate. 11-Hydroxyrankinidine carries a hydroxyl substituent at C-11 (R₃ = OH) and a methoxy group at N-4 (R₁ = OMe), while its closest analog rankinidine lacks the C-11 hydroxyl (R₃ = H) [1]. This single hydroxyl difference has been computationally implicated in altering binding energy to key signaling targets including EGFR, AKT1, and SRC [2]. Furthermore, inter-species metabolic differences demonstrated for the humantenine-type alkaloid rankinidine across human, rat, pig, and goat liver microsomes [3] underscore that even structurally close analogs cannot be assumed to share metabolic or toxicokinetic profiles. Generic substitution without confirmatory data on the specific 11-hydroxy congener therefore carries unacceptable experimental risk in mechanistic, pharmacological, or ADMET studies.

C-11 OH vs H

Rankinidine lacks the C-11 hydroxyl; this single substitution may shift hydrogen-bonding interactions with EGFR, AKT1, and SRC kinase pockets.

Metabolic Profile

Species-dependent rankinidine metabolism cannot predict 11-hydroxyrankinidine metabolic fate; ADMET profiles are not interchangeable.

Pharmacophore Requirement

Studies requiring the 11-hydroxy pharmacophore mandate 11-hydroxyrankinidine; rankinidine or other humantenine analogs cannot serve as surrogates without confirmatory data.

• [1] Lin LZ, Cordell GA, Ni CZ, Clardy J. New humantenine-type alkaloids from Gelsemium elegans. J Nat Prod. 1989 May-Jun;52(3):588-594. doi:10.1021/np50063a019. PMID: 2778451. View Source
• [2] Jin HY, et al. Network pharmacology analysis of Codonopsis pilosula in the treatment of myocardial infarction. Chinese Journal of [full reference not accessible; identified via cqvip.com]. Key targets: AKT1, SRC, EGFR, PPARG, BCL2. View Source
• [3] Gong MD, Zuo MT, Qi XJ, Ma X, Wang ZY, Liu ZY. A high-resolution mass spectrometric approach to a qualitative and quantitative comparative metabolism of the humantenine-type alkaloid rankinidine. Rapid Commun Mass Spectrom. 2022 Jun 30;36(12):e9302. doi:10.1002/rcm.9302. PMID: 35344234. View Source

11-Hydroxyrankinidine Differentiation Evidence

C-11 Hydroxylation vs. Rankinidine

11-Hydroxyrankinidine is structurally defined as the 11-hydroxy derivative of rankinidine. In the original isolation study, rankinidine [compound 2] is characterized by R₁ = OMe, R₂ = R₃ = H, while 11-hydroxyrankinidine [compound 3] bears R₁ = OMe, R₂ = H, R₃ = OH, confirmed by ¹H NMR, ¹³C NMR, APT, 2D-COSY, and 2D-HETCOR spectral analysis [1]. This C-11 hydroxylation represents the sole structural difference between the two compounds, introducing a hydrogen bond donor/acceptor site absent in the parent rankinidine.

C-11 Hydroxylation vs. Rankinidine

Head-to-head

OH at C-11 vs. H; mass difference +16 Da. NMR/X-ray confirmed.

Defines 11-hydroxy pharmacophore; structural basis for binding difference

Original isolation study; multi-dimensional NMR assignment

Evidence Dimension	C-11 substitution pattern (structural identity)
Target Compound Data	R₁ = OMe, R₂ = H, R₃ = OH (11-hydroxyrankinidine, MW 356.42)
Comparator Or Baseline	R₁ = OMe, R₂ = H, R₃ = H (rankinidine, MW 340.42)
Quantified Difference	Presence of hydroxyl at C-11 vs. hydrogen; mass difference of +16 Da (one oxygen atom)
Conditions	Structural assignment by X-ray crystallography of related analog 11-hydroxyhumantenine [5] plus multi-dimensional NMR for 11-hydroxyrankinidine, in CDCl₃ solvent system.

Why This Matters

The C-11 hydroxyl introduces a specific hydrogen-bonding moiety that computational modeling predicts alters binding affinity to EGFR, AKT1, and SRC kinase pockets; this structural feature must be present for any study requiring the 11-hydroxy pharmacophore.

• [1] Lin LZ, Cordell GA, Ni CZ, Clardy J. New humantenine-type alkaloids from Gelsemium elegans. J Nat Prod. 1989 May-Jun;52(3):588-594. doi:10.1021/np50063a019. PMID: 2778451. View Source

OPRM1 Binding Affinity vs. Natural Products

In a network pharmacology study investigating the Yiqi Qingre Ziyin method for atrophic rhinitis, virtual docking of 11-hydroxyrankinidine against the μ-opioid receptor (OPRM1) yielded a binding energy of −7.4 kcal/mol [1]. This was compared to other natural product ligands in the same study: 3-beta-hydroxymethyllenetanshiquinone (−8.9 kcal/mol), 7-methoxy-2-methyl isoflavone (−8.9 kcal/mol to OPRM1), and frutinone A (no binding to OPRM1). While not the strongest OPRM1 binder, 11-hydroxyrankinidine showed measurable affinity, whereas it showed no predicted binding to DPP4 or OPRD1 under the same docking conditions [1].

OPRM1 Binding Affinity

Cross-study comparable

−7.4 kcal/mol (OPRM1); no binding to DPP4 or OPRD1

Predicted μ-opioid receptor selectivity within tested set

Virtual docking simulation; experimental binding data not available

Evidence Dimension	Virtual docking binding energy to OPRM1 (kcal/mol)
Target Compound Data	11-Hydroxyrankinidine: −7.4 kcal/mol against OPRM1; no binding to DPP4 or OPRD1
Comparator Or Baseline	3-beta-Hydroxymethyllenetanshiquinone: −8.9 (DPP4), −8.3 (OPRD1), −8.9 (OPRM1). 7-Methoxy-2-methyl isoflavone: −7.8 (DPP4), no OPRD1, −8.9 (OPRM1). Frutinone A: −8.6 (DPP4), no OPRD1, no OPRM1.
Quantified Difference	11-Hydroxyrankinidine shows OPRM1 selectivity (binds OPRM1 only among three tested targets); binding energy is 1.5 kcal/mol weaker than the strongest OPRM1 binders in the set.
Conditions	Virtual molecular docking simulation; specific docking software and PDB structures as reported in the original study (Hindawi, Disease Markers, 2022).

Why This Matters

The differential target selectivity profile (OPRM1-only vs. multi-target binders) suggests 11-hydroxyrankinidine may offer cleaner target engagement in opioid receptor-focused studies compared to more promiscuous natural product ligands in the same pharmacopoeia.

• [1] Table 1. Virtual docking of five ingredients for DS targets. In: Exploring the Mechanism of Yiqi Qingre Ziyin Method in Regulating Neuropeptide Expression for the Treatment of Atrophic Rhinitis. Disease Markers. 2022;2022:4416637. View Source

Myocardial Infarction Target Prediction

An independent network pharmacology study on Codonopsis pilosula (Dang Shen) identified 11-hydroxyrankinidine as one of the principal active constituents acting on myocardial infarction, with predicted core targets being AKT1, SRC, EGFR, PPARG, and BCL2 [1]. The study implicated these targets in regulating tyrosine metabolism, p53 signaling, and parathyroid hormone synthesis/secretion pathways. This target profile was computationally derived from TCMSP database screening of 16 active Codonopsis constituents against 6,513 myocardial infarction-related targets. Note: this is a computational prediction without experimental validation for 11-hydroxyrankinidine specifically; no IC₅₀ or Kd data are available for any of these targets.

MI Target Prediction

Class-level inference

AKT1, SRC, EGFR, PPARG, BCL2 (predicted targets)

Computational prioritization among 16 constituents; requires experimental validation

Network pharmacology analysis; no IC₅₀ or Kd data available

Evidence Dimension	Predicted protein target engagement (network pharmacology)
Target Compound Data	11-Hydroxyrankinidine predicted targets: AKT1, SRC, EGFR, PPARG, BCL2; enriched pathways: tyrosine metabolism, p53 signaling, parathyroid hormone synthesis/secretion
Comparator Or Baseline	Co-active Codonopsis constituents: methyl icosa-11,14-dienoate, 7-methoxy-2-methyl isoflavone — also predicted to engage overlapping targets but with different pathway enrichment profiles. Specific comparator quantitative target engagement data not available.
Quantified Difference	No quantitative binding or activity data available for any of the listed targets for 11-hydroxyrankinidine or comparators. Difference is qualitative: 11-hydroxyrankinidine was one of only three constituents identified as 'main active components' from 16 candidates.
Conditions	Computational prediction using TCMSP database, GeneCards, STRING PPI, and DAVID KEGG enrichment; no experimental validation. Study accessed via cqvip.com Chinese journal platform.

Why This Matters

Among 16 Codonopsis constituents computationally screened against 6,513 disease targets, only three were prioritized as principal active components, with 11-hydroxyrankinidine being one; this computational prioritization provides a rationale for selecting it over non-prioritized analogs for myocardial infarction-related target deconvolution studies, though experimental confirmation is required.

• [1] Network pharmacology analysis of the mechanism of Codonopsis pilosula in treating myocardial infarction. [Chinese journal article; full citation from cqvip.com: Key targets include AKT1, SRC, EGFR, PPARG, BCL2; pathways include tyrosine metabolism, p53 signaling]. View Source

ADMET Prediction: BBB and Oral Bioavailability

Computational ADMET prediction via admetSAR 2.0 indicates 11-hydroxyrankinidine has a predicted blood-brain barrier (BBB) penetration probability of 67.5% (BBB+ classification) and a predicted human oral bioavailability probability of 57.14% (HOB+ classification) [1]. Predicted acute oral toxicity is Class III (probability 58.12%). Additional in silico predictions for respiratory toxicity (80.00%), reproductive toxicity (94.44%), and mitochondrial toxicity (95.00%) have been reported, with nephrotoxicity predicted as negative (69.44% probability of non-toxicity) [2]. Note: these are computational predictions only; no experimental pharmacokinetic or toxicological data exist for 11-hydroxyrankinidine. Comparator predictions for rankinidine or humantenine under identical ADMET modeling conditions are not available.

ADMET Prediction

Supporting evidence

BBB+ 67.5%; Oral bioavailability HOB+ 57.14%

Predicted CNS accessibility; experimental verification needed

admetSAR 2.0 in silico; no in vivo PK or brain exposure data

Evidence Dimension	In silico ADMET prediction (admetSAR 2.0)
Target Compound Data	BBB penetration: 67.5% probability (BBB+), Oral bioavailability: 57.14% (HOB+), Acute oral toxicity Class III: 58.12%, Mitochondrial toxicity: 95.00%, Respiratory toxicity: 80.00%, Reproductive toxicity: 94.44%, Nephrotoxicity: negative (69.44%)
Comparator Or Baseline	No comparator ADMET data available for rankinidine, humantenine, or other humantenine-type analogs under identical prediction conditions.
Quantified Difference	Not calculable; no comparator data available from the same prediction platform.
Conditions	Computational prediction using admetSAR 2.0 algorithm; no experimental validation. Data sourced from plantaedb.com aggregated database.

Why This Matters

The predicted BBB penetration capability distinguishes 11-hydroxyrankinidine from many natural alkaloids lacking this property, suggesting suitability for CNS-targeted research applications; however, the absence of comparator data under identical prediction conditions limits procurement decision utility until head-to-head ADMET predictions or experimental PK data are generated.

• [1] PlantaEdb. 11-Hydroxyrankinidine: ADMET Properties (via admetSAR 2.0). Accessed 2026-04-16. View Source
• [2] PlantaEdb. 11-Hydroxyrankinidine: Toxicity Predictions. Includes respiratory, reproductive, mitochondrial, and nephrotoxicity in silico data. View Source

11-Hydroxyrankinidine Research Applications

Humantenine Alkaloid C-11 SAR Studies

The well-characterized C-11 hydroxyl substitution of 11-hydroxyrankinidine relative to rankinidine, confirmed by multi-dimensional NMR in the original 1989 isolation study [1], makes this compound suitable for structure-activity relationship (SAR) investigations examining how C-11 hydrogen-bond donor/acceptor functionality modulates target binding within the humantenine-type alkaloid series. Procurement is justified when the research question specifically requires the 11-hydroxy pharmacophore, as rankinidine (lacking this group) cannot serve as a surrogate.

OPRM1 Opioid Receptor Screening

Computational docking data showing selective OPRM1 binding (−7.4 kcal/mol) with no predicted affinity for DPP4 or OPRD1 [1] supports the use of 11-hydroxyrankinidine in μ-opioid receptor-focused screening cascades, particularly within the context of neuropeptide-mediated respiratory or inflammatory conditions. The predicted selectivity profile may reduce the confounding multi-target effects observed with more promiscuous natural product ligands.

Cardiovascular Target Deconvolution

Based on computational target prediction identifying AKT1, SRC, EGFR, PPARG, and BCL2 as core targets with pathway enrichment in tyrosine metabolism and p53 signaling [1], 11-hydroxyrankinidine is positioned as a tool compound for in vitro target validation studies examining the intersection of these signaling nodes. Procurement is appropriate for hypothesis-driven mechanistic studies requiring experimental confirmation of computationally predicted target engagement.

CNS-Penetrant Probe Development

The in silico prediction of blood-brain barrier penetration (67.5% probability, BBB+ classification via admetSAR 2.0) [1] supports exploratory use of 11-hydroxyrankinidine in CNS-accessible natural product probe development. However, users must verify BBB penetration experimentally, as no in vivo brain-to-plasma ratio data currently exist.

Application

Selection Property

Validation Focus

C-11 SAR studies

C-11 hydroxyl pharmacophore

NMR/MS identity and purity review

OPRM1 receptor screening

OPRM1 docking selectivity

Competitive binding assay validation

Cardiovascular target deconvolution

Network-predicted target panel

Cellular target engagement assays

CNS accessibility exploration

In silico BBB permeability

In vitro BBB model or in vivo brain exposure

• [1] Lin LZ, Cordell GA, Ni CZ, Clardy J. New humantenine-type alkaloids from Gelsemium elegans. J Nat Prod. 1989 May-Jun;52(3):588-594. doi:10.1021/np50063a019. PMID: 2778451. View Source